4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride

• Molecular Formula: C6H16Cl2N2OS
• Molecular Weight: 235.17 g/mol
• IUPAC Name: 1-imino-4-methyl-1-oxothian-4-amine;dihydrochloride
• InChI: InChI=1S/C6H14N2OS.2ClH/c1-6(7)2-4-10(8,9)5-3-6;;/h8H,2-5,7H2,1H3;2*1H
• InChI Key: AKENPRHILDDRQE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCS(=N)(=O)CC1)N.Cl.Cl

Description

4-Amino-1-imino-4-methyl-1λ⁶-thian-1-one dihydrochloride is a sulfur-containing heterocyclic compound characterized by a thian ring system (a six-membered ring with one sulfur atom) substituted with amino (-NH₂) and imino (=NH) groups. The dihydrochloride salt form enhances its solubility in polar solvents, a common strategy for improving bioavailability in pharmaceutical or chemical research contexts . The compound is cataloged by Enamine Ltd. (2021) under a CAS registry number, indicating its relevance in synthetic chemistry workflows .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride typically involves the reaction of 1,4-diamino-4-methyl-2,3,4,5-tetrahydro-1lambda6-thiopyran 1-oxide with hydrochloric acid. The reaction conditions often include controlled temperature and pH to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and stringent quality control measures to maintain consistency and purity. The process may also include purification steps such as recrystallization or chromatography to achieve the desired product specifications .

Chemical Reactions Analysis

Types of Reactions

4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide, potassium permanganate, sodium borohydride, and lithium aluminum hydride. The reaction conditions vary depending on the desired outcome but often involve controlled temperature, pH, and solvent choice .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type and conditions. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines .

Scientific Research Applications

4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biochemical assays and studies involving enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Amino-1-imino-4-methyl-1lambda6-thian-1-one dihydrochloride involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes, affecting biochemical processes at the molecular level. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Data Table: Key Features of Comparable Dihydrochloride Compounds

Compound Name	Structural Features	Primary Application	Solubility/Form	Reference
4-Amino-1-imino-4-methyl-1λ⁶-thian-1-one diHCl	Thian ring, amino/imino groups	Synthetic building block	Dihydrochloride salt
2,2’-Azobis(2-methyl-N-phenylpropionamidine) diHCl	Azo group, amidine	Polymerization initiator	Water-soluble
Putrescine diHCl	Linear diamine	Food spoilage biomarker	Water-soluble
Trientine diHCl	Triethylenetetramine	Copper chelation therapy	Pharmaceutical salt
S-(2-(dimethylamino)ethyl pseudothiourea diHCl	Thiourea derivative	Restricted sensitizer	Hazardous
9-Imino-1-oxa-9λ⁶-thia-4-azaspiro[...] diHCl	Spirocyclic sulfur-imino system	Undisclosed (research use)	Dihydrochloride salt

Research Findings and Insights

• Solubility Enhancement : The dihydrochloride form is a common strategy across all compared compounds to improve water solubility, critical for biological or industrial applications .
• Structural Diversity Dictates Function : While azoamidines are reactive initiators, biogenic amines serve as biomarkers, and trientine acts as a chelator. The target compound’s thian ring may position it for niche applications in coordination chemistry or drug design.
• Safety Considerations : Pseudothiourea dihydrochloride’s toxicity highlights the need for rigorous safety profiling of the target compound, which is currently lacking in literature.